(2S,4S)-1-tert-Butyl 2-methyl 4-hydroxy-4-(trifluoromethyl)pyrrolidine-1,2-dicarboxylate

• IUPAC Name: 1-O-tert-butyl 2-O-methyl (2S,4S)-4-hydroxy-4-(trifluoromethyl)pyrrolidine-1,2-dicarboxylate
• InChI: InChI=1S/C12H18F3NO5/c1-10(2,3)21-9(18)16-6-11(19,12(13,14)15)5-7(16)8(17)20-4/h7,19H,5-6H2,1-4H3/t7-,11-/m0/s1
• InChI Key: DGNCWUHYOGSFKN-CPCISQLKSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(CC1C(=O)OC)(C(F)(F)F)O
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@@](C[C@H]1C(=O)OC)(C(F)(F)F)O
• Molecular Formula: C12H18F3NO5
• Molecular Weight: 313.27 g/mol

Description

(2S,4S)-1-tert-Butyl 2-methyl 4-hydroxy-4-(trifluoromethyl)pyrrolidine-1,2-dicarboxylate is a useful research compound. Its molecular formula is C12H18F3NO5 and its molecular weight is 313.273. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

The compound has been utilized in various chemical synthesis processes and structural analyses. For instance, it has been involved in the synthesis of influenza neuraminidase inhibitors, where its structural analogs were synthesized, and the interaction of certain groups with the enzyme active site was examined (Wang et al., 2001). Additionally, the synthesis of 1-tert-butyl-3(5)-trifluoromethyl-1H-pyrazoles from the reaction of certain trifluoro compounds with tert-butylhydrazine hydrochloride was studied, highlighting the chemical versatility of tert-butyl and trifluoromethyl groups in various synthesis reactions (Martins et al., 2012).

Crystallography and Molecular Dynamics

In crystallography and molecular dynamics, studies have synthesized and characterized compounds related to (2S,4S)-1-tert-Butyl 2-methyl 4-hydroxy-4-(trifluoromethyl)pyrrolidine-1,2-dicarboxylate to understand their structural properties and intramolecular interactions. For example, the synthesis, characterization, and X-ray analyses of certain dicarboxylate compounds were conducted to understand their crystal and molecular structure, highlighting the presence of intramolecular hydrogen bonding (Çolak et al., 2021). These studies provide insight into the structural dynamics and potential applications of these compounds in various fields.

Medicinal Chemistry

The compound and its derivatives have been explored in medicinal chemistry for their potential therapeutic applications. For instance, the synthesis of influenza neuraminidase inhibitors incorporating the core structure of similar pyrrolidine compounds was explored, leading to the discovery of potent inhibitors against influenza (Wang et al., 2001). This underlines the importance of such compounds in the development of new pharmaceuticals.